1-(4-Nitro-benzyl)-1H-pyrazole-4-carboxylic acid
Overview
Description
Synthesis Analysis
The synthesis of nitrobenzyl compounds can be achieved through various methods, including the nitration of aromatic compounds . The synthesis of pyrazole compounds often involves the reaction of hydrazines with α,β-unsaturated carbonyl compounds. The carboxylic acid group can be introduced through various functional group transformations.Physical And Chemical Properties Analysis
The physical and chemical properties of “1-(4-Nitro-benzyl)-1H-pyrazole-4-carboxylic acid” would depend on its specific structure. Nitrobenzyl compounds generally have strong absorbance in the UV-visible region due to the nitro group . Pyrazoles are typically stable, weakly acidic compounds. Carboxylic acids are polar and can participate in hydrogen bonding .Scientific Research Applications
Synthesis and Functionalization
1-(4-Nitro-benzyl)-1H-pyrazole-4-carboxylic acid and its derivatives play a crucial role in the synthesis of complex molecules, demonstrating a wide range of applications in medicinal chemistry and material science. Experimental and theoretical studies reveal the functionalization reactions of pyrazole carboxylic acids, leading to the formation of novel compounds. These reactions involve the conversion of 1H-pyrazole-3-carboxylic acid into amides and carboxamides through reactions with various nucleophiles, showcasing the versatility of these compounds in synthetic chemistry (Yıldırım, Kandemirli, & Demir, 2005); (Şener, Şener, Bildmci, Kasımoğulları, & Akçamur, 2002).
Biological Activities
The derivatives of this compound exhibit significant biological activities. For instance, pyrazole carboxylic acid amides have been synthesized and tested for their inhibitory effects on human carbonic anhydrase isoenzymes. These compounds have shown promising results as potent inhibitors, highlighting their potential in the development of therapeutic agents (Kasımoğulları et al., 2009).
Material Science Applications
In the field of material science, pyrazole derivatives have been evaluated as corrosion inhibitors for mild steel in acidic mediums. These studies demonstrate the effectiveness of pyrazole moieties in protecting metals against corrosion, thus extending the lifespan of materials used in various industrial applications (El Hajjaji et al., 2018).
Mechanism of Action
Target of Action
Similar compounds have been found to interact with the ig gamma-2 chain c region in humans .
Mode of Action
The nitro group may be involved in electron transfer processes, while the carboxylic acid group may form hydrogen bonds with the target .
Biochemical Pathways
Compounds with similar structures have been found to affect various biochemical pathways, including those involved in antimicrobial activity .
Result of Action
Similar compounds have been found to exhibit antimicrobial activity, suggesting that this compound may also have potential antimicrobial effects .
Future Directions
The future directions for “1-(4-Nitro-benzyl)-1H-pyrazole-4-carboxylic acid” would depend on its potential applications. Nitrobenzyl compounds have been studied for their potential use in photoresponsive materials . Pyrazole compounds are important in medicinal chemistry due to their presence in various bioactive compounds .
properties
IUPAC Name |
1-[(4-nitrophenyl)methyl]pyrazole-4-carboxylic acid |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C11H9N3O4/c15-11(16)9-5-12-13(7-9)6-8-1-3-10(4-2-8)14(17)18/h1-5,7H,6H2,(H,15,16) |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
NUNOCMANFOFTHD-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC(=CC=C1CN2C=C(C=N2)C(=O)O)[N+](=O)[O-] |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C11H9N3O4 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
247.21 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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